N-{2-[4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-yl]ethyl}-N'-phenylethanediamide

• IUPAC Name: N-[2-[4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-yl]ethyl]-N'-phenyloxamide
• InChI: InChI=1S/C21H21N3O2S/c1-14-8-10-16(11-9-14)21-23-15(2)18(27-21)12-13-22-19(25)20(26)24-17-6-4-3-5-7-17/h3-11H,12-13H2,1-2H3,(H,22,25)(H,24,26)
• InChI Key: HCDQAMDJYJMAJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=C(S2)CCNC(=O)C(=O)NC3=CC=CC=C3)C
• Molecular Formula: C21H21N3O2S
• Molecular Weight: 379.5 g/mol

Description

Unfortunately, I was unable to find specific information on the compound “N-{2-[4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-yl]ethyl}-N’-phenylethanediamide”. It appears that this compound may not be widely studied or used, as there is limited information available in the literature.

Synthesis Analysis

Due to the lack of specific information on the compound, I am unable to provide a detailed synthesis analysis.

Molecular Structure Analysis

Again, the lack of specific information on the compound “N-{2-[4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-yl]ethyl}-N’-phenylethanediamide” prevents me from providing a detailed molecular structure analysis.

Chemical Reactions Analysis

Without specific studies or data on this compound, it’s challenging to provide an analysis of its chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not well-documented in the literature.

Scientific Research Applications

Chemical Synthesis and Reactivity

• The compound's core structure, featuring a thiazole moiety, is recognized for its reactivity and is a valuable building block in the synthesis of various heterocyclic compounds. Such compounds include pyrazolo-imidazoles, thiazoles, and others. The unique reactivity of compounds like DCNP, closely related in structure to the query compound, offers mild conditions for generating versatile dyes from a wide range of precursors, highlighting the potential utility in synthetic chemistry (Gomaa & Ali, 2020).

Synthesis of Biologically Active Molecules

• O-Phenylenediamine derivatives, structurally similar to the query compound, have been employed in synthesizing biologically significant molecules like benzimidazoles, quinoxalines, and benzo〔1,5〕diazepines. This indicates the potential of the query compound in creating complex biological structures with diverse activities (Ibrahim, 2011).

DNA Interaction and Drug Design

• Structurally related bis-benzimidazole compounds are known to bind to the minor groove of double-stranded B-DNA, indicating the potential of similar structured compounds in drug design and as a model to understand DNA sequence recognition and binding. This suggests the query compound might be useful in studying DNA interactions and designing novel therapeutic agents (Issar & Kakkar, 2013).

Analytical and Sensory Applications

• The structure of the query compound suggests potential in the development of sensory materials. For instance, certain derivatives of 1,3-azoles, similar in structure to the query compound, have been used in creating novel optoelectronic materials. Such materials have applications in electronic devices, luminescent elements, photoelectric conversion elements, and image sensors, indicating the versatility and potential application range of the query compound (Lipunova et al., 2018).

Mechanism of Action

The mechanism of action of this compound is not clear due to the lack of specific studies or data.

Safety and Hazards

Without specific studies or data on this compound, it’s challenging to provide an analysis of its safety and hazards.

Future Directions

Given the lack of information on this compound, future research could focus on its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. This would provide a more comprehensive understanding of the compound and its potential applications.